![molecular formula C16H15NO3S B4748471 2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole](/img/structure/B4748471.png)
2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole
Overview
Description
2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole, also known as TMB-8, is a chemical compound that has been widely used in scientific research. This compound is known for its ability to inhibit calcium release from intracellular stores, making it a useful tool for studying calcium signaling pathways.
Mechanism of Action
2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole inhibits calcium release from intracellular stores by blocking the IP3 receptor. IP3 is a second messenger that is produced in response to various extracellular signals. It binds to the IP3 receptor on the endoplasmic reticulum, causing calcium to be released into the cytoplasm. This compound binds to a specific site on the IP3 receptor, preventing IP3 from binding and inhibiting calcium release.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting calcium release, this compound has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in many cellular processes such as cell growth and differentiation. This compound has also been shown to inhibit the proliferation of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole in lab experiments is its specificity for the IP3 receptor. This allows researchers to selectively inhibit calcium release from intracellular stores without affecting other calcium signaling pathways. However, this compound can have off-target effects on other proteins, such as protein kinase C, which can complicate data interpretation. Another limitation of using this compound is its relatively low potency compared to other IP3 receptor inhibitors.
Future Directions
There are many potential future directions for research involving 2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole. One area of interest is the role of calcium signaling in cancer progression. This compound has been shown to inhibit the proliferation of cancer cells in vitro, and further research could explore the potential therapeutic applications of this compound in cancer treatment. Another area of interest is the development of more potent and selective IP3 receptor inhibitors. This could lead to the development of new drugs for the treatment of diseases such as Alzheimer's and Parkinson's, which are associated with abnormal calcium signaling.
Scientific Research Applications
2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole has been widely used in scientific research to study calcium signaling pathways. Calcium is an important signaling molecule that plays a crucial role in many physiological processes such as muscle contraction, neurotransmitter release, and gene expression. This compound inhibits calcium release from intracellular stores by blocking the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from the endoplasmic reticulum. This inhibition can be used to study the role of calcium signaling in various physiological processes.
properties
IUPAC Name |
2-(2,4,6-trimethoxyphenyl)-1,3-benzothiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3S/c1-18-10-8-12(19-2)15(13(9-10)20-3)16-17-11-6-4-5-7-14(11)21-16/h4-9H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEKYVIOTOFXSSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C2=NC3=CC=CC=C3S2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.